Cas no 85254-46-2 (D-ERYTHRURONOLACTONE ACETONIDE)

• Product Name: D-ERYTHRURONOLACTONE ACETONIDE
• CAS No: 85254-46-2
• MF: C₇H₁₀O₅
• MW: 174.151302814484
• CID: 990243
• PubChem ID: 55250384
• Update Time: 2025-04-20

D-ERYTHRURONOLACTONE ACETONIDE Chemical and Physical Properties

Names and Identifiers

• D-ERYTHRURONOLACTONE ACETONIDE
• [7,7-dimethyl-2-(3-oxo-5-sulfanylidene-1,2,4-triazin-2-yl)-3,6,8-trioxabicyclo[3.3.0]oct-4-yl]methyl acetate
• 2,3-O
• 2',3'-O-(isopropylidene)-5'-O-(triphenylmethyl)uridine
• 2',3'-O-isopropylidene-5'-O-(4-toluenesulfonyl)uridine
• 2',3'-O-isopropylidene-5'-O-(p-toluenesulfonyl)uridine
• 2',3'-O-isopropylidene-5'-O-trityluridine
• 2',3'-O-isopropylidene-8-azaadenosine
• 2,3-O-isopropylidene-D-erythruronolactone
• 8-Aza-2',3'-O-isopropylidene-adenosine
• 85254-46-2
• (3aR,6R,6aS)-6-hydroxy-2,2-dimethyldihydrofuro[3,4-d][1,3]dioxol-4(3aH)-one
• AKOS006274704
• (3aR,6R,6aS)-6-hydroxy-2,2-dimethyl-6,6a-dihydro-3aH-furo[3,4-d][1,3]dioxol-4-one

• Inchi： 1S/C7H10O5/c1-7(2)11-3-4(12-7)6(9)10-5(3)8/h3-5,8H,1-2H3/t3-,4+,5+/m0/s1
• InChI Key： UPFMNKGFLNXERP-VPENINKCSA-N
• SMILES： O1C(C)(C)O[C@H]2C(=O)O[C@H]([C@@H]12)O

Computed Properties

• Exact Mass: 174.05300
• Monoisotopic Mass: 174.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65A^2
• XLogP3: -0.3

Experimental Properties

• PSA: 64.99000
• LogP: -0.61830